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Compound of Interest

Compound Name: NSC126405

Cat. No.: B1296035

Disclaimer: As a specific Safety Data Sheet (SDS) for NSC126405 is not publicly available, the
following disposal procedures are based on general best practices for cytotoxic and chlorinated
organic research chemicals. Researchers must consult with their institution's Environmental
Health and Safety (EHS) department to ensure full compliance with local, state, and federal
regulations.

The mMTOR-DEPTOR inhibitor NSC126405 is a cytotoxic compound intended for research use
only. Due to its cytotoxic nature, all materials that have come into contact with NSC126405
must be treated as hazardous waste to protect laboratory personnel and the environment.[1][2]
Proper disposal involves a systematic approach encompassing waste segregation,
decontamination, and compliant disposal methods.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, ensure appropriate Personal Protective Equipment
(PPE) is worn. This includes, at a minimum, a lab coat or gown, safety goggles, and two pairs
of chemical-resistant gloves.[3] All handling of NSC126405 waste should be performed in a
designated area, preferably within a chemical fume hood or biological safety cabinet, to
minimize exposure risk.

Step-by-Step Disposal Protocol

e Segregation of Waste: At the point of generation, separate NSC126405 waste into
designated, clearly labeled containers.[1] Do not mix hazardous waste with non-hazardous
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waste.[4] Waste streams should be categorized as follows:

o Solid Waste: Includes contaminated PPE (gloves, gowns), bench paper, wipes, and
plasticware.

o Liquid Waste: Encompasses unused solutions, solvents containing NSC126405, and the
first rinse of any contaminated glassware.[5]

o Sharps Waste: Consists of needles, syringes, and glass vials that have been in contact
with NSC126405.[3]

o Container Management:
o Use leak-proof, puncture-resistant containers compatible with the chemical waste.[3][5]

o Containers for cytotoxic waste are often color-coded, typically red or yellow, and must be
marked with the cytotoxic hazard symbol.[1][3]

o All containers must be securely sealed when not in use and should not be filled beyond
three-quarters of their capacity.[6]

o Attach a completed hazardous waste label to each container, detailing the contents
(including "NSC126405"), concentration, and date.[5]

¢ Decontamination of Work Surfaces and Glassware:

o After handling NSC126405, thoroughly decontaminate all work surfaces. This typically
involves an initial cleaning with a detergent solution followed by a rinse with 70% isopropy!
alcohol or another suitable disinfectant.[6]

o For reusable glassware, the first rinse must be collected as hazardous liquid waste.[5]
Subsequent rinses may be permissible for drain disposal, but this should be verified with
your institution's EHS guidelines.

» Final Disposal:

o Store sealed and labeled hazardous waste containers in a designated, secure area away
from incompatible materials until they are collected by your institution's EHS personnel.[5]
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o The primary recommended disposal method for cytotoxic and chlorinated organic

compounds is high-temperature incineration by a licensed hazardous waste management
firm.[1][7]

o Never dispose of NSC126405 or its contaminated materials in the regular trash, down the
drain, or by evaporation.[5][8] The U.S. Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA) prohibits the sewering of hazardous
pharmaceutical waste.[6]

Chemical and Physical Properties of NSC126405

While a comprehensive SDS is unavailable, the following data has been compiled from supplier
information.

Property Value

CAS Number 17581-52-1
Molecular Formula CsH2ClaN2
Molecular Weight 231.89 g/mol
Known Hazards Cytotoxic

Disposal Workflow

The following diagram outlines the decision-making and procedural flow for the proper disposal
of NSC126405 waste.
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Caption: Logical workflow for the safe segregation and disposal of NSC126405 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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